• HFPB
    • Cat. No.:
    • B039439
    • CAS No.:
    • 120945-63-3
    • Molecular Formula:
    • C56H42BF48NaO11
    • Molecular Weight:
    • 1836.6 g/mol
    Description
    HFPB, also known as HFPB, is a useful research compound. Its molecular formula is C56H42BF48NaO11 and its molecular weight is 1836.6 g/mol. The purity is usually 95%.
    The exact mass of the compound Sodium t...
  • Cholesteryl heptanoate
    • Cat. No.:
    • B072216
    • CAS No.:
    • 1182-07-6
    • Molecular Formula:
    • C34H58O2
    • Molecular Weight:
    • 498.8 g/mol
    Description
    Cholesteryl heptanoate is a useful research compound. Its molecular formula is C34H58O2 and its molecular weight is 498.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cholesteryl heptanoa...
  • Imidazolium chloride
    • Cat. No.:
    • B072265
    • CAS No.:
    • 1467-16-9
    • Molecular Formula:
    • C3H5ClN2
    • Molecular Weight:
    • 104.54 g/mol
    Description
    Imidazolium chloride, also known as Imidazolium chloride, is a useful research compound. Its molecular formula is C3H5ClN2 and its molecular weight is 104.54 g/mol. The purity is usually 95%.
    The exact mass...
  • (5R)-Dinoprost tromethamine
    • Cat. No.:
    • B072272
    • CAS No.:
    • 1185-53-1
    • Molecular Formula:
    • C4H11NO3
    • Molecular Weight:
    • 121.14 g/mol
    Description

    Trizma HCl is a commonly utilized biological buffer. Tris is a buffer with extensive applications in biological systems, including testing, downstream purification and cell cultivation. The pKa value of Tris is 7.77, which is close to a pH in the physiological range of 7.36.

    Utilization of Tris HCL

    Tris HCL is a purity reagent for biotechnology-related applications, like electrophoresis and liquid chromatography.

    Tris, as well as Tris Hydrochloride, are effective in buffering a range of biological processes. The uses include pH control in vivo and in vitro for body fluids and softening systems for electrophoresis. Tris is used as a base material for polymers such as oxazolones (with carbohydrates)) and Oxazolidines (with aldehydes). It can be used for the direct standardization of a robust acid solution;  the equivalence point can be determined either potentiometrically or by use of a suitable indicator such as 3-(4-Dimethylamino-1-naphthylazo)-4-methoxybenzenesulfonic acid.

    It is used to prepare the Laemmli buffer, one of the most commonly used SDS-PAGE buffers. Additionally, the Tris buffer can be utilized for various custom loading and running buffers, usually Glycine and SDS. Single-junction pH electrodes containing silver are not recommended in determining the pH of the solution containing Tris buffer.

    The Tris buffer solution is created using making a mixture of Tris together with Tris-HCl. This helps to avoid overshooting the pH and avoids the need to work with strong or base acids.

    Concentration and temperature are dependent on Tris HCL

    These values for all buffers are dependent on concentration and temperature. Regarding Tris buffers, pH rises approximately 0.03 units for every degC drop in temperature and falls by 0.03-0.05 units for every ten-fold increase in the dilution.

    For applications that require precision, you should utilize a meticulously calibrated pH meter that is calibrated using an electrode made of glass and caramel. ">

    What exactly is Tris HCL?

    The term "shorthand" refers to Tris (hydroxymethyl) aminomethane (THAM) hydrochloride. Tris HCl is an organic chemical commonly utilized in buffer solutions...

  • 4-Aminobenzophenone
    • Cat. No.:
    • B072274
    • CAS No.:
    • 1137-41-3
    • Molecular Formula:
    • C13H11NO
    • Molecular Weight:
    • 197.23 g/mol
    Description
    4-Aminobenzophenone is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.
    The exact mass of the compound 4-Aminobenzophenone i...
  • 4-Acetylbenzoic Acid
    • Cat. No.:
    • B104994
    • CAS No.:
    • 586-89-0
    • Molecular Formula:
    • C9H8O3
    • Molecular Weight:
    • 164.16 g/mol
    Description
    structure in first source
  • Ketostearic acid
    • Cat. No.:
    • B1219131
    • CAS No.:
    • 80559-38-2
    • Molecular Formula:
    • C18H34O3
    • Molecular Weight:
    • 298.5 g/mol
    Description
    2-oxooctadecanoic acid is a 2-oxo monocarboxylic acid that is octadecanoic acid (stearic acid) in which the hydrogens at position 2 have been replaced by an oxo group. It is functionally related to an octadecano...
  • Pimonidazole Hydrochloride
    • Cat. No.:
    • B1677890
    • CAS No.:
    • 70132-51-3
    • Molecular Formula:
    • C11H19ClN4O3
    • Molecular Weight:
    • 290.75 g/mol
    Description
    Pimonidazole Hydrochloride is the hydrochloride salt form of pimonidazole, a hypoxia-selective 2-nitroimidazole with potential radiosensitizing activity. Pimonidazole is reduced in hypoxic environments such as t...
  • Ethyl 5-methyl-1H-pyrazole-3-carboxylate
    • Cat. No.:
    • B3021364
    • CAS No.:
    • 886495-75-6
    • Molecular Formula:
    • C7H10N2O2
    • Molecular Weight:
    • 154.17 g/mol
    Description
    Ethyl 5-methyl-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.
    The exact mass of the compound...
  • Methyl 2-hydroxyoctanoate
    • Cat. No.:
    • B3152450
    • CAS No.:
    • Molecular Formula:
    • C9H18O3
    • Molecular Weight:
    • 174.24 g/mol
    Description
    Methyl 2-hydroxyoctanoate is a useful research compound. Its molecular formula is C9H18O3 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Methyl 2-hydroxyo...
© Copyright 2025 BenchChem. All Rights Reserved.